Cas no 2229266-19-5 (N-3-(2-oxo-1,3-oxazolidin-4-yl)phenylacetamide)

• Product Name: N-3-(2-oxo-1,3-oxazolidin-4-yl)phenylacetamide
• CAS No: 2229266-19-5
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 6219457
• PubChem ID: 165613502
• Update Time: 2025-05-24

N-3-(2-oxo-1,3-oxazolidin-4-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-3-(2-oxo-1,3-oxazolidin-4-yl)phenylacetamide
• EN300-1740459
• N-[3-(2-oxo-1,3-oxazolidin-4-yl)phenyl]acetamide
• 2229266-19-5

• Inchi： 1S/C11H12N2O3/c1-7(14)12-9-4-2-3-8(5-9)10-6-16-11(15)13-10/h2-5,10H,6H2,1H3,(H,12,14)(H,13,15)
• InChI Key： ZZXLAFSXDRMYCI-UHFFFAOYSA-N
• SMILES： O1C(NC(C1)C1C=CC=C(C=1)NC(C)=O)=O

Computed Properties

• Exact Mass: 220.08479225g/mol
• Monoisotopic Mass: 220.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 67.4Ų

Additional information on N-3-(2-oxo-1,3-oxazolidin-4-yl)phenylacetamide

Introduction to N-3-(2-oxo-1,3-oxazolidin-4-yl)phenylacetamide (CAS No. 2229266-19-5)

N-3-(2-oxo-1,3-oxazolidin-4-yl)phenylacetamide, a compound with the chemical identifier CAS No. 2229266-19-5, has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry and drug discovery.

The molecular structure of N-3-(2-oxo-1,3-oxazolidin-4-yl)phenylacetamide features a phenylacetamide moiety linked to a 2-oxo-1,3-oxazolidin ring. This specific arrangement of functional groups contributes to its distinct chemical and biological characteristics. The oxazolidinone ring is known for its stability and ability to interact with various biological targets, while the phenylacetamide group provides additional binding potential for drug-receptor interactions.

In recent years, there has been a surge in research focused on developing novel compounds that can modulate biological pathways associated with various diseases. N-3-(2-oxo-1,3-oxazolidin-4-yl)phenylacetamide has emerged as a compound of interest due to its potential to interact with enzymes and receptors involved in inflammatory responses, neurodegenerative disorders, and other metabolic conditions. Its unique structural features make it a valuable scaffold for further derivatization and optimization.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have indicated that molecules with similar structural motifs may interfere with the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. The oxazolidinone ring in N-3-(2-oxo-1,3-oxazolidin-4-yl)phenylacetamide could serve as a key interaction site with these peptides, potentially leading to the development of new therapeutic strategies.

Furthermore, the phenylacetamide group has been shown to exhibit anti-inflammatory properties by modulating the activity of cyclooxygenase (COX) enzymes. This suggests that N-3-(2-oxyo1,3-oxazolidin4 -yI)phenylacetamide could be effective in conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease. The dual functionality of this compound makes it a promising candidate for further investigation.

The synthesis of N--(Z-oxyolI ,3-oxyazoldln -4-yI)phenylacetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The key steps typically include the formation of the oxazolidinone ring followed by the introduction of the phenylacetamide moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance the efficiency and selectivity of these transformations.

Evaluation of the pharmacological properties of this compound has revealed several interesting findings. In vitro studies have demonstrated its ability to inhibit the activity of certain enzymes associated with cancer cell proliferation. The oxazolidinone ring appears to disrupt critical signaling pathways that drive tumor growth, making this compound a potential candidate for anticancer therapy. Additionally, preliminary animal studies have shown promising results in reducing tumor burden without significant side effects.

The potential therapeutic applications of N--(Z-oxyolI ,3-oxyazoldln -4-yI)phenylacetamide extend beyond oncology. Research has also explored its efficacy in treating neurological conditions such as Parkinson's disease and multiple sclerosis. The compound's ability to interact with neurotransmitter receptors suggests that it may modulate neuronal activity and provide neuroprotective effects. These findings highlight the broad therapeutic potential of this molecule.

As research continues to uncover new biological targets and mechanisms, the importance of compounds like N--(Z-oxyolI ,3-oxyazoldln -4-yI)phenylacetamide cannot be overstated. The combination of its unique structural features and demonstrated biological activities positions it as a cornerstone in the development of novel pharmaceuticals. Future studies are likely to focus on optimizing its pharmacokinetic properties and exploring new synthetic routes to enhance its accessibility for clinical use.

In conclusion, N--(Z-oxyolI ,3-oxyazoldln -4-yI)phenylacetamide (CAS No. 2229266195) represents a significant advancement in pharmaceutical research due to its innovative design and multifaceted biological activities. Its potential applications in treating neurological disorders, inflammation-related diseases, and cancer make it a compound worthy of continued investigation. With ongoing research efforts aimed at refining its therapeutic profile, this molecule is poised to contribute substantially to future medical treatments.